1-Benzyl-3-(3-chlorophenyl)-1-(cyanoacetyl)urea

• Molecular Formula: C17H14ClN3O2
• Molecular Weight: 327.8 g/mol
• IUPAC Name: N-benzyl-N-[(3-chlorophenyl)carbamoyl]-2-cyanoacetamide
• InChI: InChI=1S/C17H14ClN3O2/c18-14-7-4-8-15(11-14)20-17(23)21(16(22)9-10-19)12-13-5-2-1-3-6-13/h1-8,11H,9,12H2,(H,20,23)
• InChI Key: PLILKGFXHDBJAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C(=O)CC#N)C(=O)NC2=CC(=CC=C2)Cl

Description

1-Benzyl-3-(3-chlorophenyl)-1-(cyanoacetyl)urea is a useful research compound. Its molecular formula is C17H14ClN3O2 and its molecular weight is 327.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-benzyl-3-(3-chlorophenyl)urea (44.78 g) and cyanoacetic acid (16.11 g) was ground together and then acetic anhydride (48 ml) added. The resulting mixture was heated and stirred at 75°-80° C. for 16 h. It was then allowed to cool, diluted with ether and the product filtered off and washed with ether. This was then recrystallised from toluene with a hot filtration. Yield=20.15 g.